Cas no 1807117-82-3 (Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate)

• Product Name: Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate
• CAS No: 1807117-82-3
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 4977110
• Update Time: 2025-11-01

Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate

• Inchi： 1S/C10H10BrFO3/c1-2-15-8(14)5-6-3-4-7(13)9(11)10(6)12/h3-4,13H,2,5H2,1H3
• InChI Key： DVGIEQVGUQHJRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate

Comprehensive Overview of Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate (CAS No. 1807117-82-3)

Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate (CAS No. 1807117-82-3) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This ester derivative, characterized by the presence of bromo, fluoro, and hydroxy functional groups, has garnered significant attention due to its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate", "CAS 1807117-82-3 applications", and "fluoroaryl acetate derivatives", reflecting its relevance in modern chemical innovation.

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Looking ahead, Ethyl 3-bromo-2-fluoro-4-hydroxyphenylacetate is poised to play a pivotal role in advancing personalized medicine and sustainable agriculture. Its integration into AI-driven molecular design tools exemplifies the intersection of computational chemistry and experimental validation—a trending topic in scientific forums. By addressing common search queries like "buy CAS 1807117-82-3" or "suppliers of fluorinated esters", this overview bridges the gap between academic research and industrial demand, offering a holistic perspective on its current and future applications.